2-Methyl-3-(trifluoromethyl)pyrrolidine

• Molecular Formula: C6H10F3N
• Molecular Weight: 153.15 g/mol
• IUPAC Name: 2-methyl-3-(trifluoromethyl)pyrrolidine
• InChI: InChI=1S/C6H10F3N/c1-4-5(2-3-10-4)6(7,8)9/h4-5,10H,2-3H2,1H3
• InChI Key: QQXQZXDBICHVKM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCN1)C(F)(F)F

Description

2-Methyl-3-(trifluoromethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a trifluoromethyl (-CF₃) group at the 3-position and a methyl (-CH₃) group at the 2-position. The trifluoromethyl group is a critical structural motif due to its electron-withdrawing nature, metabolic stability, and lipophilicity, which enhance bioavailability and binding affinity in medicinal and agrochemical applications . For instance, chiral pyrrolidines with trifluoromethyl groups are synthesized via catalytic asymmetric methods, such as Cu-catalyzed [3+2] cycloadditions or organocatalytic strategies, yielding high stereoselectivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-(trifluoromethyl)pyrrolidine typically involves the cyclization of appropriate precursors One common method is the reaction of 2-methylpyrrolidine with trifluoromethylating agents under controlled conditions

Industrial Production Methods

On an industrial scale, the production of 2-Methyl-3-(trifluoromethyl)pyrrolidine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-(trifluoromethyl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The trifluoromethyl group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol, potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Various substituted pyrrolidines depending on the nucleophile used.

Scientific Research Applications

2-Methyl-3-(trifluoromethyl)pyrrolidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, particularly in the development of fluorinated pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Industry: It is used in the development of advanced materials, such as fluorinated polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(trifluoromethyl)pyrrolidine involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity and metabolic stability, allowing it to effectively bind to target proteins and modulate their activity. This interaction can lead to various biological effects, including enzyme inhibition, receptor activation, or modulation of signaling pathways.

Comparison with Similar Compounds

Key Observations:

• Substituent Position: The position of the -CF₃ group significantly impacts bioactivity.
• Stereochemistry : Asymmetric synthesis methods (e.g., Zhou’s Cu-catalyzed system) enable precise control over quaternary stereocenters in trifluoromethyl-pyrrolidines, critical for enantioselective catalysis or drug binding .
• Functional Groups: Boc-protected analogs (e.g., trans-1-Boc-3-amino-4-CF₃-pyrrolidine) are tailored for peptide synthesis, whereas hydrochloride salts (e.g., ) enhance solubility for pharmacological testing.

Pharmacological and Industrial Relevance

• Medicinal Chemistry : Trifluoromethyl-pyrrolidines are prized for their ability to modulate pharmacokinetic properties. For instance, spiro[oxindole-3,2′-pyrrolidine]s with -CF₃ groups exhibit enhanced bioactivity in central nervous system targets due to improved blood-brain barrier penetration .
• Catalysis : Chiral pyrrolidine ligands with -CF₃ groups, such as those derived from siloxane-substituted oxazolines, enable asymmetric catalysis in C–C bond-forming reactions .
• Safety and Environmental Impact : Compounds with -CF₃ groups may exhibit environmental persistence and toxicity, necessitating rigorous safety evaluations .